5,7-Dipropyl-6-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl)pyrazolo(1,5-a)pyrimidine

• CAS RN: 167375-26-0
• Molecular Formula: C26H27N7
• Molecular Weight: 437.5 g/mol
• IUPAC Name: 5,7-dipropyl-6-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]pyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C26H27N7/c1-3-7-23-22(24(8-4-2)33-25(28-23)15-16-27-33)17-18-11-13-19(14-12-18)20-9-5-6-10-21(20)26-29-31-32-30-26/h5-6,9-16H,3-4,7-8,17H2,1-2H3,(H,29,30,31,32)
• InChI Key: XCYJKTHBHIRGPF-UHFFFAOYSA-N
• SMILES: CCCC1=C(C(=NC2=CC=NN21)CCC)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5
• synonyms: 5,7-Dipropyl-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)pyrazolo(1,5-a)pyrimidine

Description

5,7-Dipropyl-6-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl)pyrazolo(1,5-a)pyrimidine, also known as DPP, is a chemical compound that has gained attention in the scientific community due to its potential applications in research.

Mechanism Of Action

The mechanism of action of 5,7-Dipropyl-6-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl)pyrazolo(1,5-a)pyrimidine is not fully understood, but it is believed to act as an inhibitor of various targets by binding to their active sites. 5,7-Dipropyl-6-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl)pyrazolo(1,5-a)pyrimidine has been shown to have selective binding to certain targets, which may contribute to its potential therapeutic benefits.
Biochemical and Physiological Effects:
5,7-Dipropyl-6-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl)pyrazolo(1,5-a)pyrimidine has been shown to have various biochemical and physiological effects, depending on the target it is inhibiting. For example, 5,7-Dipropyl-6-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl)pyrazolo(1,5-a)pyrimidine has been shown to inhibit the activity of certain kinases involved in cancer cell growth and proliferation. It has also been shown to have vasodilatory effects, which may be beneficial in the treatment of cardiovascular disease.

Advantages And Limitations For Lab Experiments

One advantage of using 5,7-Dipropyl-6-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl)pyrazolo(1,5-a)pyrimidine in lab experiments is its potential selectivity for certain targets, which may allow for more specific investigations. However, one limitation is that 5,7-Dipropyl-6-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl)pyrazolo(1,5-a)pyrimidine may have off-target effects, which could complicate data interpretation. Additionally, 5,7-Dipropyl-6-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl)pyrazolo(1,5-a)pyrimidine may have limited solubility and stability, which could affect its use in certain experimental settings.

Future Directions

There are several future directions for research on 5,7-Dipropyl-6-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl)pyrazolo(1,5-a)pyrimidine. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of cancer and cardiovascular disease. Another direction is to develop more selective analogs of 5,7-Dipropyl-6-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl)pyrazolo(1,5-a)pyrimidine that could be used to investigate specific targets. Additionally, further studies are needed to understand the mechanism of action of 5,7-Dipropyl-6-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl)pyrazolo(1,5-a)pyrimidine and its potential off-target effects.

Synthesis Methods

5,7-Dipropyl-6-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl)pyrazolo(1,5-a)pyrimidine can be synthesized through a multi-step process starting with commercially available starting materials. The synthesis involves the formation of a pyrazolo(1,5-a)pyrimidine ring system and the attachment of a tetrazole and biphenyl group to the pyrazole ring. The final product is obtained through purification and isolation steps.

Scientific Research Applications

5,7-Dipropyl-6-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl)pyrazolo(1,5-a)pyrimidine has been found to have potential applications in scientific research, particularly in the field of drug discovery. It has been shown to have activity against various targets, including kinases, G protein-coupled receptors, and ion channels. 5,7-Dipropyl-6-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl)pyrazolo(1,5-a)pyrimidine has been used in studies to investigate the role of these targets in various diseases, including cancer, cardiovascular disease, and neurological disorders.